Cas no 62141-20-2 (Cyclohexanone, 2-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-)

• Product Name: Cyclohexanone, 2-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-
• CAS No: 62141-20-2
• MF: C₁₇H₁₆N₄O
• MW: 292.335143089294
• CID: 456725
• PubChem ID: 12329561
• Update Time: 2025-04-19

Cyclohexanone, 2-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-
• 2-(1-phenylpyrazolo[3,4-d]pyrimidin-4-yl)cyclohexan-1-one
• 2-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)cyclohexanone
• 62141-20-2
• DTXSID70490318
• 2-(1-Phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)cyclohexan-1-one
• 2-{1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}cyclohexan-1-one

• Inchi： 1S/C17H16N4O/c22-15-9-5-4-8-13(15)16-14-10-20-21(17(14)19-11-18-16)12-6-2-1-3-7-12/h1-3,6-7,10-11,13H,4-5,8-9H2
• InChI Key： ZJSBGKACIXEFGA-UHFFFAOYSA-N
• SMILES： O=C1CCCCC1C1C2C=NN(C3C=CC=CC=3)C=2N=CN=1

Computed Properties

• Exact Mass: 292.13258
• Monoisotopic Mass: 292.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• PSA: 60.67